Cas no 20781-86-6 (N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide)

• Product Name: N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide
• CAS No: 20781-86-6
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 241590
• PubChem ID: 2363774
• Update Time: 2025-06-09

N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2,6-bis(1-methylethyl)phenyl]-2-chloro-
• 2-chloro-N-[2,6-di(propan-2-yl)phenyl]acetamide
• 2-chloro-N-(2,6-diisopropylphenyl)acetamide
• 2-chloro-N-<2,6-bis(1-methylethyl)phenyl>acetamide
• HMS2692P04
• N-(2,6-diisopropylphenyl)-2-chloroacetamide
• N,N'-bis(2,6-diisopropylphenyl)-chloroacetamide
• N-[2,6-bis(methylethyl)phenyl]-2-chloroacetamide
• N-chloroacetyl-2,6-diisopropylaniline
• N-(Chloroacetyl)-2,6-diisopropylaniline
• SCHEMBL190379
• 2-chloro-N-(2,6-diisopropylphenyl)-acetamide
• SMR000347687
• Z56845231
• MLS001003930
• DTXSID50368268
• 2-Chloro-N-(2,6-diisopropyl-phenyl)acetamide
• FT-0724433
• AKOS000270760
• N-[2,6-bis(propan-2-yl)phenyl]-2-chloroacetamide
• 20781-86-6
• EN300-01929
• CHEMBL1310360
• SQSUDYRMZQRNEX-UHFFFAOYSA-N
• Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2-chloro-
• CS-0218744
• N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide

• Inchi： 1S/C14H20ClNO/c1-9(2)11-6-5-7-12(10(3)4)14(11)16-13(17)8-15/h5-7,9-10H,8H2,1-4H3,(H,16,17)
• InChI Key： SQSUDYRMZQRNEX-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(=CC=CC=1C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 253.12300
• Monoisotopic Mass: 253.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 4.18370

Additional information on N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide

N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide (CAS No. 20781-86-6): An Overview of Its Properties, Applications, and Recent Research

N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide (CAS No. 20781-86-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a chloroacetamide group attached to a substituted phenyl ring. The presence of the isopropyl groups at the 2 and 6 positions of the phenyl ring imparts specific chemical and physical properties that make it valuable for various research and industrial purposes.

The molecular formula of N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide is C₁₃H₁₉ClNO₂, and its molecular weight is approximately 254.75 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 105 to 107°C, making it suitable for various synthetic and analytical procedures.

In recent years, N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide has gained significant attention due to its potential applications in the development of new pharmaceuticals and agrochemicals. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide with potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Another important application of N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide is in the field of agrochemistry. Researchers at the University of California, Davis, have explored its use as a precursor for developing new herbicides and fungicides. The compound's ability to form stable complexes with metal ions has been leveraged to enhance its efficacy in controlling plant pathogens. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide exhibited excellent fungicidal activity against several economically important plant pathogens.

The synthetic route for N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide involves several well-established chemical reactions. One common method involves the reaction of 2,6-diisopropylaniline with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction typically yields high purity product with good yield. The versatility of this synthetic route allows for easy modification and functionalization, making it an attractive choice for researchers looking to develop new derivatives with enhanced properties.

In addition to its synthetic applications, N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide has also been studied for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 investigated the cytotoxic effects of this compound on various cancer cell lines. The results showed that N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide exhibited selective cytotoxicity against human breast cancer cells (MCF7) and prostate cancer cells (PC3), while showing minimal toxicity towards normal human fibroblasts. This selective cytotoxicity suggests that the compound may have potential as a lead molecule for developing new anticancer agents.

The safety profile of N-2,6-Bis(propan-2-yl)phenyl-2-chloroacetamide has also been evaluated in several studies. Toxicological assessments have shown that the compound has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, it is important to handle this compound with care and follow standard laboratory safety protocols to minimize any potential risks.

In conclusion, N-2,6-Bis(propan-2-ylyl)pheny\-l\-chloroacetamide (CAS No. 20781\-86\-6) is a multifunctional organic compound with a broad range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and versatile synthetic route make it an attractive candidate for developing new bioactive compounds with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its significance in various scientific fields.